2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C17H18N6OS/c24-14(22-8-4-5-9-22)11-25-17-15-16(18-12-19-17)23(21-20-15)10-13-6-2-1-3-7-13/h1-3,6-7,12H,4-5,8-11H2
• InChI Key: DLPRSQQQSVXTOT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4
• Molecular Formula: C17H18N6OS
• Molecular Weight: 354.4 g/mol
• CAS No.: 941911-38-2

Description

2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H18N6OS and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The chemical compound 2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(pyrrolidin-1-yl)ethanone is involved in the synthesis and characterization of various heterocyclic derivatives. Research demonstrates its utility in the synthesis of novel diheteroaryl thienothiophene derivatives through reactions with dimethylformamide dimethyl acetal to afford enaminone derivatives, which subsequently react with amino derivatives to yield corresponding bis-pyrimidine, bis-pyrazole, bis-triazolo-pyrimidine, and bis-benzoimidazopyrimidine derivatives (Mabkhot, Al-Majid, & Alamary, 2011).

Antimicrobial and Antifungal Effects

Studies on newly synthesized compounds incorporating similar structures have shown moderate effects against certain bacterial and fungal species, highlighting their potential in antimicrobial and antifungal applications (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

Applications in Heterocyclic Synthesis

This compound and its derivatives serve as key intermediates in the synthesis of a variety of heterocyclic systems, such as thiophene, oxazole, triazole, pyrimidine, and pyridine derivatives. Such compounds are of significant interest for their biological and medicinal properties, providing a foundation for further research in drug development and chemical biology (Salem, Helal, Alzahrani, & Gouda, 2021).

Role in Antitumor Agents Synthesis

The synthesis pathways involving this compound are instrumental in creating pyridotriazolopyrimidines, showcasing promising antitumor activity. This underscores the compound's relevance in the development of novel cancer therapies (Abdallah, Gomha, Morad, & Elaasser, 2017).

Insecticidal Applications

Further research illustrates the application of derivatives in the synthesis of compounds with insecticidal activity against the cotton leafworm, Spodoptera littoralis. These findings open avenues for the development of new agricultural chemicals (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).